N,N-diethyl-1-[(2-fluorobenzyl)sulfonyl]piperidine-4-carboxamide

• Molecular Formula: C17H25FN2O3S
• Molecular Weight: 356.5 g/mol
• IUPAC Name: N,N-diethyl-1-[(2-fluorophenyl)methylsulfonyl]piperidine-4-carboxamide
• InChI: InChI=1S/C17H25FN2O3S/c1-3-19(4-2)17(21)14-9-11-20(12-10-14)24(22,23)13-15-7-5-6-8-16(15)18/h5-8,14H,3-4,9-13H2,1-2H3
• InChI Key: DBAZXSNWXBGMJB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1CCN(CC1)S(=O)(=O)CC2=CC=CC=C2F

Description

N,N-diethyl-1-[(2-fluorobenzyl)sulfonyl]piperidine-4-carboxamide is a synthetic organic compound with the molecular formula C17H25FN2O3S

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-diethyl-1-[(2-fluorobenzyl)sulfonyl]piperidine-4-carboxamide typically involves multiple steps, starting with the preparation of the piperidine ring The piperidine ring can be synthesized through a series of reactions involving the cyclization of appropriate precursorsThe sulfonyl group is then introduced via sulfonylation reactions using sulfonyl chlorides under basic conditions .

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. This includes the use of high-throughput screening techniques to identify the most efficient catalysts and reaction conditions. Additionally, continuous flow chemistry may be employed to scale up the production process, ensuring consistent quality and reducing production costs .

Chemical Reactions Analysis

Types of Reactions

N,N-diethyl-1-[(2-fluorobenzyl)sulfonyl]piperidine-4-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the fluorobenzyl group, where nucleophiles replace the fluorine atom.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzyl derivatives.

Scientific Research Applications

N,N-diethyl-1-[(2-fluorobenzyl)sulfonyl]piperidine-4-carboxamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N,N-diethyl-1-[(2-fluorobenzyl)sulfonyl]piperidine-4-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity. The sulfonyl group is known to form strong interactions with protein active sites, potentially inhibiting enzyme function. Additionally, the fluorobenzyl group may enhance the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Similar Compounds

• N,N-diethyl-1-[(2-chlorobenzyl)sulfonyl]piperidine-4-carboxamide
• N,N-diethyl-1-[(2-bromobenzyl)sulfonyl]piperidine-4-carboxamide
• N,N-diethyl-1-[(2-methylbenzyl)sulfonyl]piperidine-4-carboxamide

Uniqueness

N,N-diethyl-1-[(2-fluorobenzyl)sulfonyl]piperidine-4-carboxamide is unique due to the presence of the fluorine atom in the benzyl group. Fluorine atoms can significantly alter the compound’s chemical properties, such as increasing its metabolic stability and enhancing its binding affinity to biological targets. This makes the compound potentially more effective in its applications compared to its analogs .